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Compound of Interest
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Executive Summary & Hazard Profile

Ethyl Bromoacetate (EBA) (CAS: 105-36-2) is not a standard organic solvent. It is a potent
lachrymator (tear gas agent) and a highly toxic alkylating agent. Unlike common halogenated
solvents (e.g., Dichloromethane), EBA possesses a unique hazard profile that renders standard
disposal protocols insufficient and dangerous.

The Critical Risks:

» Lachrymatory Effect: Vapors cause immediate, debilitating eye and respiratory irritation at
extremely low concentrations. Improperly sealed waste containers can render a waste
storage room uninhabitable.

e Hydrolysis Hazard: EBA reacts with water and moisture to generate Hydrogen Bromide (HBr)
gas and bromoacetic acid. This reaction is exothermic and can pressurize sealed waste
containers, leading to rupture.

o Toxicity: Fatal if swallowed, inhaled, or absorbed through the skin.
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Core Directive: Do NOT combine EBA with general halogenated solvent waste streams. It

requires a dedicated, triple-contained waste stream labeled specifically as "Lachrymator/Toxic.

Physical & Chemical Properties for Disposal

Understanding these properties is essential for selecting compatible waste containers and
segregation strategies.

Property Value Disposal Implication

D001 Ignitable Waste. Must be
Flash Point 47°C (117°F) stored away from oxidizers and

heat sources.[1]

Heavy liquid. Do not use thin-

walled polyethylene bags as
Density ~1.50 g/mL ) POy 'y I

primary containment; they may

tear.

Do NOT use aqueous

neutralization methods without
Water Solubility Insoluble (Reacts) a fume hood and specific

expertise. Hydrolysis

generates toxic fumes.

Segregation Critical. Violent
Reactivity Reacts with Oxidizers, Bases reaction with strong oxidizers

(perchlorates, nitrates).

Pre-Disposal Assessment & Segregation

Before moving the container, perform this logic check to determine the waste category.
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Waste Identification:
Ethyl Bromoacetate

Physical State?

Liquid (Pure/Solvent Mix)

/

Is it mixed with
Oxidizers or Strong Bases?

Stable

No: Pure or Solvent Mix

Yes: Mixed Hazard Solid/Absorbed Spill Debris

o o o o o o o ot o o o o o o o o o o o o o o o o o o o o ] o o o o o o o o o o

Action Prdtocol

Route B: Route C:

Route A:
Segregated Lachrymator Stream

Solid Hazardous Waste
(Double Bagged in Drum)

High Hazard Reactive Waste
(Do NOT Pack - Call EHS)

Click to download full resolution via product page

Figure 1: Decision matrix for categorizing Ethyl Bromoacetate waste. Note that mixtures with
oxidizers (Route B) pose an immediate explosion risk and require specialist intervention.

The "Triple-Containment" Packing Protocol

Standard solvent bottles are permeable to organic vapors over time. To prevent the "waste
room tear gas" scenario, use this Overpack Method.
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Required PPE:

o Respiratory: Full-face respirator with organic vapor cartridges (or work strictly inside a
functioning fume hood).

e Skin: Silver Shield/4H® laminate gloves (preferred) or double-gloved Nitrile (minimum). EBA
penetrates latex and standard nitrile rapidly.

e Body: Chemical-resistant lab coat and apron.

Step-by-Step Procedure:

e Primary Containment (The Source):
o Ensure the original cap is TIGHT.

o Wrap the cap connection with Parafilm or chemically resistant tape to prevent vibrational
loosening during transport.

o Critical: If the bottle is old or the cap is cracked, transfer contents to a new amber glass
bottle with a Teflon-lined cap.

e Secondary Containment (Vapor Barrier):

o Place the sealed bottle inside a heavy-duty, clear zip-lock bag or a heat-sealable
polyethylene bag.

o Add a small amount of Vermiculite or absorbent pad inside the bag to catch immediate
drips.

o Seal the bag, pressing out excess air.
» Tertiary Containment (The Overpack):

o Place the bagged bottle into a wide-mouth HDPE plastic jar or a metal paint can (if
compatible with facility rules).
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o Fill the void space surrounding the bag with Vermiculite or Kitty Litter (Bentonite clay). This
acts as a shock absorber and a liquid arrestor if the bottle breaks.

o Screw the lid of the jar/can down tightly.
e Labeling:
o Apply the hazardous waste label to the exterior jar.

o MANDATORY: Write "LACHRYMATOR - DO NOT OPEN" in bold red marker on the label.

1. Primary Container Insert 2. Vapor Barrier .
(Glass + Parafilm) (Sealed Poly Bag) Place Inside

3. Tertiary Container

(HDPE Jar/Metal Can) Label: 'LACHRYMATOR

Fill Voids

Absorbent Layer
(Vermiculite)

Click to download full resolution via product page

Figure 2: The Triple-Containment workflow ensures zero vapor release during storage and
transport.

Spill Response & Emergency Neutralization

Scenario: You have dropped a bottle of Ethyl Bromoacetate outside the hood. Immediate
Action: Evacuate the lab. Close the door. Activate the fire alarm if vapors enter the corridor.

Cleanup Protocol (Only for trained personnel with SCBA or Full-Face Respirators):

e Do NOT use water. Water causes hydrolysis and releases HBr gas, worsening the
respiratory hazard.

o Absorb: Cover the spill with a mixture of Sodium Carbonate (Soda Ash) and clay absorbent
(kitty litter). The carbonate will help neutralize the acidity while the clay absorbs the liquid.

e Sweep: Use a dustpan and brush to sweep the slurry into a wide-mouth container.
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o Disposal: Treat the debris as Hazardous Solid Waste (Route C in Figure 1). Label as
"Toxic/Corrosive Debris with Lachrymator.”

Regulatory Classification (RCRA)

When filling out your waste manifest, use the following codes. Note that while EBA is not
explicitly P-listed or U-listed by name in 40 CFR 261.33, it exhibits characteristics that mandate

regulation.
Characteristic Code Justification
Ignitability D001 Flash point < 60°C.

(Potential) Reacts with water to

generate toxic gases (HBr).[1]
Reactivity D003 [2][3][4][5] Consult local EHS

officer for this specific code

application.

Often classified under general
o toxic waste if TCLP isn't
Toxicity D000 )
applicable, but treated as

highly toxic.

Proper Shipping Name: Ethyl
DOT Shipping UN 1603 bromoacetate.[1][2][3][6] Class
6.1 (Poison), PG Il
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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